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Compound of Interest

Compound Name: 3-(Thiophen-2-yl)propanal

Cat. No.: B15286408

Technical Guide: Physical Properties of 3-
(Thiophen-2-yl)propanal

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Thiophen-2-yl)propanal is a heterocyclic compound of interest in medicinal chemistry and
drug development due to the prevalence of the thiophene ring in various pharmaceutical
agents. A thorough understanding of its physical properties is fundamental for its application in
synthesis, formulation, and quality control. This technical guide provides a summary of
available physical data and detailed experimental protocols for the determination of its boiling
point and density.

Data Presentation

Precise experimental data for the boiling point and density of 3-(Thiophen-2-yl)propanal are
not readily available in the surveyed literature. However, data for the structurally related
unsaturated analog, 3-(Thiophen-2-yl)prop-2-enal, is available and presented below for
comparative purposes. It is crucial to note that the presence of a carbon-carbon double bond in
3-(Thiophen-2-yl)prop-2-enal will influence its physical properties relative to the saturated 3-
(Thiophen-2-yl)propanal.

Table 1: Physical Properties of 3-(Thiophen-2-yl)prop-2-enal
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Physical Property Value Source
Molecular Weight 138.19 g/mol PubChem
Boiling Point Not Available

Density Not Available

Note: While a PubChem entry exists for 3-(Thiophen-2-yl)propanal, experimental boiling point
and density values are not listed.

Experimental Protocols

Given the absence of reported values, the following established methods can be employed to
experimentally determine the boiling point and density of 3-(Thiophen-2-yl)propanal.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and effective method for determining the boiling point of a small sample is
the micro boiling point determination using a Thiele tube.

Materials:

Thiele tube

e Mineral oll

e Thermometer (calibrated)

o Capillary tube (sealed at one end)

o Small test tube (e.g., Durham tube)

» Rubber band or wire for attaching the test tube to the thermometer
e Heating source (e.g., Bunsen burner or heating mantle)

o Sample of 3-(Thiophen-2-yl)propanal
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Procedure:

Sample Preparation: Add a small amount (approximately 0.5 mL) of 3-(Thiophen-2-
yl)propanal to the small test tube.

Capillary Inversion: Place the capillary tube, sealed end up, into the small test tube
containing the sample.

Apparatus Assembly: Attach the small test tube to the thermometer using a rubber band or
wire, ensuring the bulb of the thermometer is level with the bottom of the test tube.

Thiele Tube Setup: Clamp the Thiele tube to a ring stand and insert the thermometer and
sample assembly into the Thiele tube, ensuring the sample is immersed in the mineral oil.

Heating: Gently heat the side arm of the Thiele tube. The design of the tube will ensure
uniform heating of the mineral oil via convection.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until a steady and rapid stream of bubbles is observed.

Boiling Point Determination: Turn off the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube.

e Record: Record the temperature at this point. For accuracy, the determination should be
repeated at least twice, and the average value taken.

Determination of Density

The density of a substance is its mass per unit volume. For a liquid such as 3-(Thiophen-2-
yl)propanal, this can be accurately determined using a pycnometer or by simple mass and
volume measurements.

Materials:
o Pycnometer (specific gravity bottle) or a graduated cylinder and an analytical balance

e Analytical balance (accurate to £0.001 g)
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e Thermometer

o Sample of 3-(Thiophen-2-yl)propanal

« Distilled water (for calibration if using a pycnometer)
Procedure using a Graduated Cylinder:

e Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the analytical balance and
record its mass.

e Volume of Sample: Carefully add a known volume of 3-(Thiophen-2-yl)propanal to the
graduated cylinder (e.g., 10 mL). Read the volume from the bottom of the meniscus.

e Mass of Cylinder and Sample: Weigh the graduated cylinder containing the sample and
record the total mass.

e Mass of Sample: Subtract the mass of the empty cylinder from the total mass to obtain the
mass of the sample.

e Density Calculation: Calculate the density using the formula: Density = Mass / Volume

o Temperature: Record the temperature at which the measurement was taken, as density is
temperature-dependent.

Mandatory Visualization

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of 3-(Thiophen-2-yl)propanal.
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Boiling Point Determination Density Determination
Start Start
: :
Prepare Sample in Test Tube Weigh Empty Graduated Cylinder
: :
Insert Inverted Capillary Tube Add Known Volume of Sample
: :
Assemble Apparatus with Thermometer and Thiele Tube Weigh Cylinder with Sample
: :
Heat Thiele Tube Calculate Mass of Sample
: :
Observe Bubble Stream Calculate Density (Mass/Volume)
: :
Cool and Record Temperature at Bubble Cessation Record Temperature
: :
End End
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 To cite this document: BenchChem. [3-(Thiophen-2-yl)propanal physical properties (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15286408#3-thiophen-2-yl-propanal-physical-
properties-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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